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An In-Depth Technical Guide to Cyclamic Acid-d11 Sodium Salt

Abstract
This technical guide provides a comprehensive overview of Cyclamic Acid-d11 Sodium Salt, a deuterated stable isotope-labeled internal standard e

its physicochemical properties, its critical role in analytical methodologies such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), an

technical data with practical, field-proven insights to ensure robust and reliable quantification of cyclamates in complex matrices.

Introduction: The Analytical Imperative for a Labeled Standard
The Parent Compound: Sodium Cyclamate
Sodium cyclamate (CAS No. 139-05-9) is an artificial sweetening agent approximately 30 to 50 times sweeter than sucrose[4][5]. It is a white, crystall

drinks, and tabletop sweeteners[4][5]. Its use is permitted in many countries, including those in the European Union[6]. However, it remains banned a

attributed to its metabolite, cyclohexylamine, which can be produced by gut bacteria[7][9]. This regulatory divergence necessitates reliable and precis

The Role of Stable Isotope Labeling
In quantitative mass spectrometry, the "gold standard" for achieving the highest accuracy and precision is the use of a stable isotope-labeled (SIL) int

or D, ¹³C, ¹⁵N). This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard. The critical advantag

concentration of the SIL standard to a sample, any signal variation caused by the sample matrix or instrument instability can be normalized, leading to

Cyclamic Acid-d11 Sodium Salt: The Ideal Internal Standard
Cyclamic Acid-d11 Sodium Salt is the deuterated analog of sodium cyclamate, where the eleven hydrogen atoms on the cyclohexane ring are repla

interferences during sample analysis, which in turn allows for minimal sample preparation and enhances the accuracy of detection in complex food m

Physicochemical Properties and Data
The fundamental properties of Cyclamic Acid-d11 Sodium Salt are summarized below. This data is critical for method development, including the pr
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Property Value

Chemical Name (Cyclohexane-d11)sulfamic Acid Sodium Salt

CAS Number 1215770-73-2

Unlabeled CAS No. 139-05-9 (Sodium Salt); 100-88-9 (Free Acid)

Molecular Formula C₆HD₁₁NO₃S•Na

Molecular Weight 190.31 g/mol

Appearance White to off-white solid

Solubility Freely soluble in water

Stability Stable to heat, light, and air over a wide pH range

Core Application: Quantitative Analysis via Isotope Dilution Mass Spectrometry
The primary application of Cyclamic Acid-d11 Sodium Salt is as an internal standard for isotope dilution mass spectrometry, most commonly LC-MS

Causality of Experimental Choice:
The choice of LC-MS/MS is dictated by the need for high sensitivity (to detect trace amounts) and high selectivity (to distinguish cyclamate from other

the d11-cyclamate internal standard will be suppressed to a nearly identical degree. The ratio of their signals remains constant, thus preserving the ac

Caption: Chemical structures of unlabeled and deuterated (d11) sodium cyclamate.

Experimental Protocols
The following protocols provide a robust framework for the quantification of sodium cyclamate in food samples using Cyclamic Acid-d11 Sodium Sa

Preparation of Standard Solutions
Rationale: Accurate preparation of stock and working standard solutions is fundamental to the validity of the entire quantitative analysis. Using a high-

Internal Standard (IS) Stock Solution (e.g., 100 µg/mL):

Accurately weigh 10 mg of Cyclamic Acid-d11 Sodium Salt.

Dissolve in a 100 mL Class A volumetric flask using LC-MS grade water.

Sonicate for 5 minutes to ensure complete dissolution.

Store at 2-8°C.

Analyte (Sodium Cyclamate) Stock Solution (e.g., 100 µg/mL):

Prepare in the same manner as the IS stock solution using sodium cyclamate standard[13].

Working Standard Solutions:

Perform serial dilutions of the analyte stock solution with a suitable solvent (e.g., 0.1% formic acid in water) to create a calibration curve ranging 

Spike each calibration standard with the IS to a constant final concentration (e.g., 0.5 µg/mL)[8].

Sample Preparation Workflow
Rationale: The goal of sample preparation is to extract the analyte from the matrix while removing interfering components. The use of a robust SIL int
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Caption: General analytical workflow for cyclamate quantification.

Detailed Steps:

Liquid Samples (e.g., juices, soft drinks):

Homogenize the sample.

Transfer a 1 mL aliquot to a centrifuge tube.

Add the Cyclamic Acid-d11 Sodium Salt internal standard.

Centrifuge at high speed (e.g., 12,000 rpm) for 10 minutes to pellet any solids[13].

Filter the supernatant through a 0.45 µm filter into an autosampler vial[13].

Solid/Semi-Solid Samples (e.g., jams, candies):

Accurately weigh a homogenized portion of the sample.

Add a measured volume of extraction solvent (e.g., water or a buffered solution) and the internal standard.

Vortex or homogenize thoroughly to extract the cyclamate.

Proceed with centrifugation and filtration as described for liquid samples.

Representative LC-MS/MS Method
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Rationale: Chromatographic separation on a C18 column provides effective retention and peak shape for cyclamate. Tandem mass spectrometry in M

providing exceptional selectivity and sensitivity.

LC System: High-Performance Liquid Chromatograph (HPLC) or Ultra-High Performance Liquid Chromatograph (UHPLC).

Column: C18 reversed-phase column (e.g., Atlantis T3)[13].

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile[13].

Flow Rate: Dependent on column dimensions (e.g., 0.4 mL/min).

Injection Volume: 10 µL[13].

MS System: Tandem quadrupole mass spectrometer.

Ionization Mode: Electrospray Ionization (ESI), typically negative mode.

Monitored MRM Transitions:

Sodium Cyclamate: To be determined empirically (e.g., from m/z 178.1 -> 79.9).

Cyclamic Acid-d11: To be determined empirically (e.g., from m/z 189.1 -> 80.9).

Conclusion
Cyclamic Acid-d11 Sodium Salt (CAS: 1215770-73-2) is an indispensable tool for modern analytical laboratories tasked with the quantification of cy

highest level of data integrity. The methodologies outlined in this guide, centered around isotope dilution LC-MS/MS, represent the authoritative appro
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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